Cas no 188868-26-0 (1-methyl-3-propylpiperidin-4-one)

• Product Name: 1-methyl-3-propylpiperidin-4-one
• CAS No: 188868-26-0
• MDL: MFCD24693694
• CID: 4627068
• PubChem ID: 22126837
• Update Time: 2025-05-23

1-methyl-3-propylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-propylpiperidin-4-one

• MDL： MFCD24693694

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-methyl-3-propylpiperidin-4-one

Professional Introduction to 1-methyl-3-propylpiperidin-4-one (CAS No. 188868-26-0)

1-methyl-3-propylpiperidin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 188868-26-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its structural uniqueness and potential applications in drug development. The compound features a piperidine core substituted with a methyl group at the 1-position and a propyl group at the 3-position, with a ketone functional group at the 4-position, making it a versatile scaffold for further chemical modifications.

The structure of 1-methyl-3-propylpiperidin-4-one contributes to its reactivity and biological activity. Piperidine derivatives are well-documented for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The presence of the ketone group enhances its potential for further derivatization, allowing chemists to explore diverse analogs with tailored properties.

In recent years, there has been growing interest in 1-methyl-3-propylpiperidin-4-one as a building block for novel therapeutic agents. Its molecular framework is conducive to interactions with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. Researchers have been exploring its potential in developing treatments for neurological disorders, where precise modulation of CNS activity is crucial.

One of the most compelling aspects of 1-methyl-3-propylpiperidin-4-one is its utility in synthesizing more complex molecules. The piperidine ring is a common motif in many approved drugs, owing to its ability to mimic natural amino acid structures and interact favorably with biological receptors. By incorporating this scaffold into drug candidates, scientists aim to enhance binding affinity and reduce side effects.

Recent advancements in computational chemistry have enabled more efficient design and optimization of derivatives like 1-methyl-3-propylpiperidin-4-one. Molecular modeling techniques allow researchers to predict the behavior of this compound in various environments, facilitating rapid screening of potential drug candidates. This approach has accelerated the drug discovery process, making it possible to identify promising compounds faster than traditional methods.

The pharmacological profile of 1-methyl-3-propylpiperidin-4-one is still under active investigation. Initial studies suggest that it may exhibit properties such as analgesic effects or modulation of neurotransmitter systems. These findings are particularly intriguing given the increasing demand for alternative treatments for chronic pain and CNS disorders. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

From a synthetic chemistry perspective, 1-methyl-3-propylpiperidin-4-one offers several advantages as an intermediate. Its relatively stable structure allows for selective functionalization at multiple sites, enabling the creation of diverse chemical libraries. This flexibility is crucial for high-throughput screening programs aimed at identifying novel bioactive molecules.

The industrial relevance of 1-methyl-3-propylpiperidin-4-one cannot be overstated. As pharmaceutical companies continue to seek innovative compounds, intermediates like this one play a pivotal role in bridging the gap between discovery and development. The ability to efficiently produce and modify this compound on an industrial scale ensures its continued use in both academic and commercial settings.

In conclusion, 1-methyl-3-propylpiperidin-4-one (CAS No. 188868-26-0) represents a promising area of research with significant implications for drug development. Its unique structural features and potential biological activities make it a valuable asset in pharmaceutical chemistry. As our understanding of its properties grows, so too does its potential to contribute to the next generation of therapeutic agents.